1,3-Difluoro-5-(2-nitroethenyl)benzene

• Molecular Formula: C8H5F2NO2
• Molecular Weight: 185.13 g/mol
• IUPAC Name: 1,3-difluoro-5-(2-nitroethenyl)benzene
• InChI: InChI=1S/C8H5F2NO2/c9-7-3-6(1-2-11(12)13)4-8(10)5-7/h1-5H
• InChI Key: UILXGSXBVZKWRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)C=C[N+](=O)[O-]

Description

1,3-Difluoro-5-(2-nitroethenyl)benzene is a useful research compound. Its molecular formula is C8H5F2NO2 and its molecular weight is 185.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Add acetic anhydride (160 mL) to a solution of 1-(3,5-difluorophenyl)-2-nitroethanol (330 g) and 4-dimethylaminopyridine (18 g) in dichloromethane (1000 mL), over 30 minutes and stir the reaction mixture overnight. Dilute with dichloromethane (600 mL) and wash with 2% aqueous hydrochloric acid, saturated aqueous sodium chloride, saturated aqueous sodium bicarbonate, dry (magnesium sulfate) and concentrate. Wash the crude with hexanes to give the desired compound (220 g).

Synthesis routes and methods II

Procedure details

Add acetic anhydride (160 mL) to a solution of 1-(3,5-difluorophenyl)-2-nitroethanol (330 g) and 4-dimethylaminopyridine (18 g) in dichloromethane (1000 mL), at room temperature using a water bath to keep the temperature below 35° C. Add acetic acid over 30 min and stir the reaction mixture overnight. Dilute with dichloromethane (600 mL) and wash with 2% aqueous HCl, saturated aqueous sodium chloride, saturated aqueous sodium bicarbonate, dry (magnesium sulfate) and concentrate. Wash the crude with hexanes to give the title compound (220 g).